Cas no 231630-85-6 (1-Acetyl-3,5-bis(heptafluoropropyl)pyrazole)

• Product Name: 1-Acetyl-3,5-bis(heptafluoropropyl)pyrazole
• CAS No: 231630-85-6
• MF: C₁₁H₄F₁₄N₂O
• MW: 446.139911651611
• CID: 912593
• PubChem ID: 2735829
• Update Time: 2025-04-19

1-Acetyl-3,5-bis(heptafluoropropyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-ACETYL-3,5-BIS(HEPTAFLUORO-1-PROPYL)PYRAZOLE
• 1-[3,5-bis(1,1,2,2,3,3,3-heptafluoropropyl)pyrazol-1-yl]ethanone
• 1-ACETYL-3,5-BIS(PERFLUOROPROPYL)PYRAZOLE
• 1-(3,5-bis(perfluoropropyl)-1H-pyrazol-1-yl)ethanone
• 231630-85-6
• A816600
• 1-Acetyl-3,5-bis(heptafluoropropyl)pyrazole
• 1-Acetyl-3,5-bis-(heptafluoro-1-propyl)pyrazole
• AKOS007930703
• 1-[3,5-bis(heptafluoropropyl)-1H-pyrazol-1-yl]ethan-1-one
• DTXSID80370975

• Inchi： 1S/C11H4F14N2O/c1-3(28)27-5(7(14,15)9(18,19)11(23,24)25)2-4(26-27)6(12,13)8(16,17)10(20,21)22/h2H,1H3
• InChI Key： OYZWCKRGVSEGTK-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(C1=CC(C(C(C(F)(F)F)(F)F)(F)F)=NN1C(C)=O)F

Computed Properties

• Exact Mass: 446.0100070g/mol
• Monoisotopic Mass: 446.0100070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 34.9Ų

1-Acetyl-3,5-bis(heptafluoropropyl)pyrazole Security Information

• Hazardous Material Identification：